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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Reactive Red 180 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Reactive Red 180 stock solutions?

A1: For high concentration stock solutions, Dimethyl Sulfoxide (DMSO) is recommended.

Reactive Red 180 is soluble in DMSO at a concentration of 100 mg/mL, though this may

require sonication to fully dissolve. For aqueous solutions, the solubility in water is

approximately 50 g/L.

Q2: What type of filter membrane should I use for filtering Reactive Red 180 stock solutions?

A2: The choice of filter membrane is critical to prevent adsorption of the dye and ensure

chemical compatibility. For aqueous solutions, hydrophilic membranes such as

Polyethersulfone (PES) or Nylon are suitable. For solutions in organic solvents like DMSO, a

Regenerated Cellulose (RC) membrane is ideal. It is advisable to avoid cellulose-based filters

as they may adsorb the dye.

Q3: What is the recommended filter pore size for sterile filtering my Reactive Red 180 stock

solution?
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A3: For sterile filtration of stock solutions, a 0.22 µm pore size is recommended to effectively

remove most bacteria.[1][2] For general clarification to remove particulates, a 0.45 µm pore

size is sufficient.[1][2][3]

Q4: My Reactive Red 180 solution is difficult to dissolve. What can I do?

A4: Some reactive dyes can be challenging to dissolve. Using warm water and creating a paste

with the dye powder before adding the bulk of the solvent can aid dissolution.[4] For particularly

stubborn solutions, adding urea to the warm water can help create a lump-free and smooth dye

paste.[4][5] Sonication is also an effective method, especially for high concentrations in DMSO.

Troubleshooting Guide
Issue: The filter is clogging quickly when I try to filter my Reactive Red 180 stock solution.

This is a common issue that can arise from several factors. Follow the troubleshooting workflow

below to identify and resolve the problem.

Troubleshooting Flowchart

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.nihaowater.com/news/understanding-membrane-filter-pore-size-a-comprehensive-guide.html
https://www.hawachmembrane.com/pore-size-materials-and-use-notes-of-filter-membranes/
https://www.nihaowater.com/news/understanding-membrane-filter-pore-size-a-comprehensive-guide.html
https://www.hawachmembrane.com/pore-size-materials-and-use-notes-of-filter-membranes/
https://www.corning.com/catalog/cls/documents/selection-guides/t_filterselectionguide.pdf
https://www.benchchem.com/product/b12380738?utm_src=pdf-body
https://www.dharmatrading.com/techniques/tubdye/tub-dyeing-basics-with-fiber-reactive-dye.html
https://www.dharmatrading.com/techniques/tubdye/tub-dyeing-basics-with-fiber-reactive-dye.html
https://www.textileindustry.net/how-to-use-reactive-dye-for-fabric/
https://www.benchchem.com/product/b12380738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Identification

Initial Checks

Corrective Actions

Resolution

Filter is Clogging Prematurely

Is the dye fully dissolved?
(No visible particulates)

Is the concentration too high?

Yes

Improve Dissolution:
- Sonicate the solution

- Gently warm the solution
- Add a co-solvent (if compatible)
- Prepare a more dilute solution

No

Dilute the stock solution
and filter again.

Yes

Consider Filter Issues:
- Is the filter compatible with the solvent?

- Is the pore size appropriate?
- Is the filter defective?

No

Filtration Successful

Click to download full resolution via product page

Caption: Troubleshooting workflow for premature filter clogging.

Experimental Protocols
Protocol for Preparation and Filtration of a 10 mg/mL
Reactive Red 180 Stock Solution in Water
Materials:
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Reactive Red 180 powder

Ultrapure water

50 mL sterile conical tube

Magnetic stirrer and stir bar

Sterile syringe (10-20 mL)

Sterile syringe filter (e.g., 0.22 µm PES or Nylon membrane)

Sterile storage vials

Methodology:

Weigh out 500 mg of Reactive Red 180 powder and transfer it to the 50 mL conical tube.

Add approximately 40 mL of ultrapure water to the tube.

Place a sterile magnetic stir bar in the tube and place it on a magnetic stirrer.

Stir the solution at room temperature until the dye is completely dissolved. Gentle warming

(e.g., to 30-40°C) can be applied to aid dissolution.

Once fully dissolved, bring the final volume to 50 mL with ultrapure water and mix thoroughly.

Draw the solution into the sterile syringe.

Attach the sterile syringe filter to the syringe.

Filter the solution directly into sterile storage vials.

Label the vials with the compound name, concentration, solvent, and date of preparation.

Store the stock solution as recommended by the manufacturer.

Experimental Workflow Diagram
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Preparation

Filtration

Storage

Weigh Reactive Red 180

Add Solvent

Dissolve Dye
(Stirring/Sonication)

Adjust to Final Volume

Draw Solution into Syringe

Attach Syringe Filter

Filter into Sterile Vials

Label Vials

Store Appropriately
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Caption: Experimental workflow for stock solution preparation.
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Data Presentation
Solvent Solubility Notes

DMSO 100 mg/mL May require sonication.

Water 50 g/L (50 mg/mL)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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